N-(4-fluorobenzyl)-1-[3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-4-piperidinecarboxamide
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the fluorobenzyl group could be introduced using a reaction with 4-fluorobenzyl chloride . The triazolopyridazine ring could be formed using a cyclization reaction . The piperidinecarboxamide group could be introduced using a reaction with a suitable piperidinecarboxamide derivative .Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups. The fluorobenzyl group is likely to be electron-withdrawing, which could influence the reactivity of the molecule. The triazolopyridazine ring is likely to be planar, which could have implications for the compound’s interactions with other molecules. The piperidinecarboxamide group could introduce some conformational flexibility into the molecule .Scientific Research Applications
- Application : It serves as a key intermediate in the synthesis of fluorinated pharmaceuticals. For instance, it can be used to introduce a trifluoromethyl group into drug candidates, enhancing their bioactivity or metabolic stability .
- Thiourea Catalysts : Researchers have explored related compounds (e.g., N,N’-bis[3,5-bis(trifluoromethyl)phenyl]thiourea) as catalysts in organic transformations. Investigating the catalytic properties of our compound could lead to novel applications in asymmetric synthesis or other chemical processes .
- Hydrophobicity : Lipophilicity measurements suggest that the CF3-substituted proline in this compound exhibits comparable hydrophobicity to valine. This property could be useful for enhancing protein-ligand interactions or drug delivery systems .
Medicinal Chemistry
Catalysis
NMR Labeling
Future Directions
The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas such as medicinal chemistry and materials science. Future research could explore the synthesis of this compound, its reactivity, its physical and chemical properties, and its potential biological activity .
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18F4N6O/c20-14-3-1-12(2-4-14)11-24-17(30)13-7-9-28(10-8-13)16-6-5-15-25-26-18(19(21,22)23)29(15)27-16/h1-6,13H,7-11H2,(H,24,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUQKXBRUHKAUMN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCC2=CC=C(C=C2)F)C3=NN4C(=NN=C4C(F)(F)F)C=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18F4N6O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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